Cas no 89010-28-6 (1H-1,2,4-Triazole-3-carboxamide, 5-(4-chlorophenyl)-1-phenyl-)

• Product Name: 1H-1,2,4-Triazole-3-carboxamide, 5-(4-chlorophenyl)-1-phenyl-
• CAS No: 89010-28-6
• MF: C₁₅H₁₁ClN₄O
• MW: 298.727041482925
• CID: 616090
• PubChem ID: 13292314
• Update Time: 2025-04-19

1H-1,2,4-Triazole-3-carboxamide, 5-(4-chlorophenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxamide, 5-(4-chlorophenyl)-1-phenyl-
• 5-(4-chlorophenyl)-1-phenyl-1,2,4-triazole-3-carboxamide
• DTXSID30535153
• 89010-28-6
• 5-(4-Chlorophenyl)-1-phenyl-1H-1,2,4-triazole-3-carboxamide

• Inchi： 1S/C15H11ClN4O/c16-11-8-6-10(7-9-11)15-18-14(13(17)21)19-20(15)12-4-2-1-3-5-12/h1-9H,(H2,17,21)
• InChI Key： FUNYNVANRTUXLF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(C(N)=O)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 298.0621387g/mol
• Monoisotopic Mass: 298.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 73.8Ų